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Compound of Interest

Compound Name: Diaminorhodamine-M

Cat. No.: B3039162 Get Quote

An In-depth Technical Guide to Diaminorhodamine-M: Safety, Handling, and Experimental

Applications

This guide provides comprehensive safety and handling information, along with detailed

experimental protocols, for Diaminorhodamine-M (DAR-4M) and its cell-permeable

acetoxymethyl ester (DAR-4M AM). It is intended for researchers, scientists, and drug

development professionals who utilize this fluorescent probe for the detection of nitric oxide

(NO).

Safety and Handling Precautions
Diaminorhodamine-M and its derivatives are chemicals that must be handled with care in a

laboratory setting. Adherence to the following safety protocols is crucial to minimize risk.

Hazard Identification and Precautionary Statements
Diaminorhodamine-M is classified as harmful if swallowed, in contact with skin, or if inhaled. It

can also cause serious eye damage.

Hazard Statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.
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H318: Causes serious eye damage.

H332: Harmful if inhaled.

H412: Harmful to aquatic life with long lasting effects.

Precautionary Statements:

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P273: Avoid release to the environment.

Response:

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel

unwell. Rinse mouth.

P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON

CENTER/doctor if you feel unwell.

P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a

POISON CENTER/doctor.

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.
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Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling Diaminorhodamine-M.

Eye/Face Protection: Use tightly fitting safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., Nitrile rubber, 0.11 mm thickness,

breakthrough time > 480 min), a lab coat, and other protective clothing as necessary to

prevent skin contact.

Respiratory Protection: Work under a fume hood. If ventilation is inadequate, use a suitable

respirator.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Avoid formation of dust and aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.

Storage: Keep the container tightly closed in a dry and well-ventilated place. Store at -20°C.

[1]

First Aid Measures
If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower. Consult a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe
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areas. Avoid breathing dust.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.

Physicochemical Data
Property Value Reference

Molecular Formula C₂₈H₃₁IN₄O₅ [1]

Molecular Weight 630.47 g/mol [1]

Appearance Dark red solution [2]

Melting Point 178 - 179 °C

Solubility Soluble in DMSO [3]

Excitation Maximum (DAR-4M

T)
~560 nm [4]

Emission Maximum (DAR-4M

T)
~575 nm [4]

Detection Limit (NO) ~10 nM [1][2]

Experimental Protocols
Diaminorhodamine-M is a fluorescent probe used for the detection of nitric oxide. Its cell-

permeable form, DAR-4M AM, can be loaded into cells, where it is hydrolyzed by intracellular

esterases to the membrane-impermeable DAR-4M.[4] DAR-4M reacts with NO in the presence

of oxygen to form a highly fluorescent triazole derivative (DAR-4M T).[1]

General Protocol for Intracellular Nitric Oxide Detection
This protocol is a general guideline and may require optimization for specific cell types and

experimental conditions.
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Materials:

DAR-4M AM (e.g., Sigma-Aldrich Cat. No. 251765)

Dimethyl sulfoxide (DMSO), anhydrous

Phosphate-buffered saline (PBS) or other suitable buffer (e.g., HBSS), pH 7.4

Cell culture medium

Cells of interest

Fluorescence microscope or plate reader

Procedure:

Preparation of DAR-4M AM Stock Solution:

Prepare a 1-5 mM stock solution of DAR-4M AM in anhydrous DMSO.

Aliquot the stock solution into small volumes and store at -20°C, protected from light and

moisture.

Cell Preparation:

Plate cells on a suitable culture vessel (e.g., glass-bottom dish, 96-well plate) and allow

them to adhere overnight.

Loading of DAR-4M AM:

Warm the DAR-4M AM stock solution to room temperature.

Dilute the stock solution to a final working concentration of 5-10 µM in serum-free cell

culture medium or a suitable buffer. The optimal concentration should be determined

experimentally.

Remove the culture medium from the cells and wash once with warm PBS.

Incubate the cells with the DAR-4M AM loading solution for 20-30 minutes at 37°C.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2291520/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3039162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Washing:

Remove the loading solution and wash the cells two to three times with warm PBS or

culture medium to remove any excess probe.

Incubation:

Add fresh, pre-warmed culture medium or buffer to the cells.

Incubate the cells for an additional 10-20 minutes at 37°C to allow for complete de-

esterification of DAR-4M AM to DAR-4M.

Stimulation and Imaging:

Induce nitric oxide production in the cells using a stimulus of choice.

Measure the fluorescence intensity using a fluorescence microscope (Excitation: ~560 nm,

Emission: ~575 nm) or a fluorescence plate reader.
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Preparation Probe Loading Detection

Prepare DAR-4M AM
Stock Solution (1-5 mM in DMSO)

Dilute Stock to Working
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Plate and Culture Cells
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Wash Cells to
Remove Excess Probe
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(Ex: ~560 nm, Em: ~575 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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